Cas no 186748-47-0 (2,4-Dimethyl-6-bromophenylacetic acid)
186748-47-0 structure
Product Name:2,4-Dimethyl-6-bromophenylacetic acid
CAS No:186748-47-0
MF:C10H11BrO2
MW:243.097142457962
CID:2192039
Update Time:2023-08-07
2,4-Dimethyl-6-bromophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethyl-6-bromophenylacetic acid
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- Inchi: 1S/C10H11BrO2/c1-6-3-7(2)8(5-10(12)13)9(11)4-6/h3-4H,5H2,1-2H3,(H,12,13)
- InChI Key: FNOQFPXNDDJBDS-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=CC(C)=C1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Topological Polar Surface Area: 37.3
2,4-Dimethyl-6-bromophenylacetic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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